Cas no 1805702-00-4 (Methyl 3-(bromomethyl)-2-hydrazinylbenzoate)

• Product Name: Methyl 3-(bromomethyl)-2-hydrazinylbenzoate
• CAS No: 1805702-00-4
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 4950717
• Update Time: 2025-10-28

Methyl 3-(bromomethyl)-2-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-hydrazinylbenzoate

• Inchi： 1S/C9H11BrN2O2/c1-14-9(13)7-4-2-3-6(5-10)8(7)12-11/h2-4,12H,5,11H2,1H3
• InChI Key： LERVBOICJIFJNO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OC)C=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4

Additional information on Methyl 3-(bromomethyl)-2-hydrazinylbenzoate

Methyl 3-(bromomethyl)-2-hydrazinylbenzoate (CAS No. 1805702-00-4): A Versatile Intermediate in Modern Pharmaceutical Research

Methyl 3-(bromomethyl)-2-hydrazinylbenzoate, identified by its CAS number 1805702-00-4, is a significant compound in the realm of pharmaceutical chemistry. Its unique structural features, comprising both a bromomethyl and a hydrazinyl substituent on a benzoate backbone, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents.

The bromomethyl group attached to the benzene ring provides a reactive site for further functionalization, enabling the construction of complex molecular architectures. This reactivity has been exploited in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, derivatives of this compound have been explored as precursors to kinase inhibitors, which play a crucial role in targeting cancer and inflammatory diseases.

The hydrazinyl moiety is another key feature that enhances the versatility of Methyl 3-(bromomethyl)-2-hydrazinylbenzoate. Hydrazine-based compounds are well-documented for their involvement in various pharmacological pathways. Recent studies have highlighted the potential of hydrazinyl-containing molecules as antitubercular agents, where they exhibit inhibitory effects on mycobacterial enzymes. The presence of both bromomethyl and hydrazinyl groups allows for sequential functionalization, enabling the creation of multifunctional drug candidates with enhanced therapeutic profiles.

In the context of drug discovery, Methyl 3-(bromomethyl)-2-hydrazinylbenzoate serves as a building block for constructing novel scaffolds. The benzoate core is a common motif in many pharmacologically active compounds, known for its stability and bioavailability. By incorporating both reactive handles, this compound facilitates the synthesis of complex molecules that can be further modified to target specific biological pathways. For example, researchers have utilized this intermediate to develop inhibitors of polyphenol oxidase, an enzyme implicated in oxidative stress-related diseases.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 3-(bromomethyl)-2-hydrazinylbenzoate in streamlining drug development processes. The ability to rapidly modify its structure allows for high-throughput screening and optimization of lead compounds. This has been particularly beneficial in the quest for new antibiotics, where rapid synthesis and modification of molecular structures are essential due to the emergence of drug-resistant pathogens.

A notable application of this compound has been in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and HIV/AIDS. By leveraging the reactivity of both the bromomethyl and hydrazinyl groups, researchers have been able to design inhibitors that target specific proteases with high selectivity. This approach has led to the discovery of several promising candidates that are currently undergoing preclinical evaluation.

The synthetic methodologies involving Methyl 3-(bromomethyl)-2-hydrazinylbenzoate have also seen significant advancements. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient introduction of diverse functional groups onto its framework. These reactions not only enhance the scope of possible derivatives but also improve yields and purity, making them more suitable for large-scale pharmaceutical production.

In conclusion, Methyl 3-(bromomethyl)-2-hydrazinylbenzoate is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, this intermediate will undoubtedly play a pivotal role in shaping the future of drug discovery and development.